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For researchers, scientists, and drug development professionals, a nuanced understanding of

isotopic differences is crucial. This guide provides a detailed comparison of the neutron

resonance parameters of Rubidium-85 (⁸⁵Rb) and Rubidium-87 (⁸⁷Rb), supported by

experimental data. This information is vital for applications ranging from reactor physics to the

production of medical isotopes.

Rubidium, a key element in various scientific and industrial fields, exists naturally as two

isotopes: ⁸⁵Rb (72.2% abundance) and ⁸⁷Rb (27.8% abundance)[1]. While chemically identical,

their nuclear properties, particularly their interactions with neutrons, exhibit significant

differences. These distinctions are critical in nuclear applications, including the design of fission

reactors and the study of nucleosynthesis.

Key Differences in Resonance Parameters
High-resolution neutron transmission and capture measurements have revealed substantial

disparities in the neutron resonance parameters of ⁸⁵Rb and ⁸⁷Rb. These parameters, which

describe the energies at which a nucleus is likely to capture a neutron, are fundamental to

understanding nuclear structure and reaction probabilities.

For ⁸⁵Rb, the average properties of its resonances align well with predictions from the statistical

model of the nucleus. In contrast, ⁸⁷Rb shows a significant deviation from this model.[2][3][4]

This is highlighted by the clustering of four strong s-wave resonances within a narrow 5 keV

energy interval, which collectively account for approximately 37% of the total s-wave strength
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below 48.6 keV[2][3][4]. This behavior in ⁸⁷Rb, which has a neutron-closed shell structure (50

neutrons), suggests the presence of intermediate structures not observed in ⁸⁵Rb[2].

Furthermore, the average capture cross-section of ⁸⁷Rb is an order of magnitude smaller than

that of ⁸⁵Rb. This difference is attributed to their respective neutron shell configurations; ⁸⁵Rb

has 48 neutrons (two neutrons shy of a closed shell), while ⁸⁷Rb has 50 neutrons,

corresponding to a closed shell.[2]

Quantitative Comparison of Resonance Parameters
The following table summarizes the key average neutron resonance parameters for ⁸⁵Rb and

⁸⁷Rb as determined by experimental measurements.

Parameter Rubidium-85 (⁸⁵Rb) Rubidium-87 (⁸⁷Rb)

s-wave strength function (S₀) (0.94 ± 0.11) x 10⁻⁴ (1.15 ± 0.3) x 10⁻⁴

Average level spacing () 133 ± 11 eV 1,380 ± 250 eV

Average radiative width (<Γγ>) 328 ± 18 meV 166 ± 30 meV

Data sourced from high-

resolution neutron

transmission and capture

measurements.[2][3][4]

Experimental Protocol: Time-of-Flight Measurement
The determination of these neutron resonance parameters was achieved through high-

resolution neutron transmission and low-background capture measurements. A principal

technique employed is the time-of-flight (TOF) method.

Methodology:

Neutron Production: A pulsed beam of neutrons is generated using a linear accelerator.

Time-of-Flight Measurement: The neutrons travel down a long flight path to the target sample

(separated isotopes of Rubidium). The time taken for a neutron to travel this distance is
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directly related to its kinetic energy. This allows for precise energy determination.

Transmission Measurement: A neutron detector placed after the sample measures the

fraction of neutrons that pass through the target without interaction. Dips in the transmission

spectrum correspond to neutron energies where capture or scattering is more probable

(resonances).

Capture Measurement: A separate set of detectors, typically surrounding the sample, is used

to detect gamma rays emitted when a neutron is captured by a Rubidium nucleus. The

intensity of these gamma rays as a function of neutron energy provides a measure of the

capture cross-section.

Data Analysis: The transmission and capture data are then analyzed using R-matrix theory to

extract the resonance parameters for each observed resonance. These individual resonance

parameters are then used to calculate the average properties presented in the table above.

The experimental setup is calibrated using well-known resonances of other materials, such as

Aluminum, Sodium, and Lead, to ensure accurate energy scale determination[2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b076637?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Rubidium
https://www.tandfonline.com/doi/pdf/10.1080/18811248.1984.9731043
https://www.jstage.jst.go.jp/article/jnst1964/21/4/21_4_254/_article/-char/ja/
https://www.tandfonline.com/doi/abs/10.1080/18811248.1984.9731043
https://www.benchchem.com/product/b076637#differences-in-neutron-resonance-parameters-between-rubidium-85-and-rubidium-87
https://www.benchchem.com/product/b076637#differences-in-neutron-resonance-parameters-between-rubidium-85-and-rubidium-87
https://www.benchchem.com/product/b076637#differences-in-neutron-resonance-parameters-between-rubidium-85-and-rubidium-87
https://www.benchchem.com/product/b076637#differences-in-neutron-resonance-parameters-between-rubidium-85-and-rubidium-87
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b076637?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

